Cas no 637753-46-9 (6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one)

• Product Name: 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one
• CAS No: 637753-46-9
• MF: C₂₀H₁₆O₄
• MW: 320.338645935059
• CID: 5417757
• Update Time: 2025-08-05

6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 6-ethyl-4-(7-methoxy-2-benzofuranyl)-

• Inchi： 1S/C20H16O4/c1-3-12-7-8-16-14(9-12)15(11-19(21)23-16)18-10-13-5-4-6-17(22-2)20(13)24-18/h4-11H,3H2,1-2H3
• InChI Key： RFTWUXJLUHSONV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(CC)C=C2C(C2=CC3=CC=CC(OC)=C3O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one

Professional Introduction to 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one (CAS No. 637753-46-9)

6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one is a structurally complex organic compound belonging to the chromene class, characterized by its fused benzopyranone backbone. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of an ethyl group at the 6-position and a 7-methoxy-substituted benzofuran moiety at the 4-position contributes to its distinct chemical profile, making it a subject of interest for further exploration in drug discovery and medicinal chemistry.

The chemical structure of 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one (CAS No. 637753-46-9) can be described as a chromenone derivative with an ethyl substituent at the 6-position and a benzofuran ring linked at the 4-position. The methoxy group on the benzofuran ring enhances its electronic properties, influencing its reactivity and interaction with biological targets. This compound’s molecular framework suggests potential applications in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory, antioxidant, and anticancer research.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one. Studies have indicated that the chromene core exhibits favorable interactions with various biological receptors, including those involved in inflammatory pathways and cancer cell proliferation. The methoxy-substituted benzofuran moiety has been identified as a key pharmacophore, contributing to the compound’s binding affinity and efficacy. These findings have prompted researchers to investigate its potential as a lead compound for further optimization.

In vitro studies have demonstrated promising biological activities of 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one, particularly in terms of modulating enzymatic pathways associated with inflammation and oxidative stress. The compound has shown inhibitory effects on enzymes such as lipoxygenase and cyclooxygenase, which are critical in the pathogenesis of inflammatory diseases. Additionally, its antioxidant properties have been highlighted in experiments where it effectively scavenged reactive oxygen species, thereby protecting cells from oxidative damage.

The synthesis of 6-ethyl-4-(7-methoxy-1-benzofuran-2-yl)-2H-chromen-2-one (CAS No. 637753-46-9) involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product is suitable for further pharmacological evaluation. The synthetic route has been optimized to minimize side reactions and maximize efficiency, reflecting the importance of process chemistry in drug development.

Current research efforts are focused on derivatizing 6-ethyl-4-(7-methoxy-1-benzofuran-2-yll)-2H-chromenone to enhance its pharmacological profile. Structural modifications such as halogenation, alkylation, or introduction of heterocyclic rings are being explored to improve its bioavailability and target specificity. These modifications aim to enhance the compound’s therapeutic potential while minimizing any adverse effects.

The role of natural product-inspired scaffolds in drug discovery has also been highlighted in recent literature. 6-Ethyl-pyranochromenone derivatives, including 6ethyl-pyranochromenone, have shown promise as bioactive molecules derived from natural products like flavonoids. By leveraging these natural templates, researchers can develop structurally diverse compounds with enhanced biological activities. The methoxy-substituted benzofuran moiety in 6ethyl-pyranochromenone derivatives is reminiscent of many bioactive natural products, suggesting that this class of compounds may possess significant therapeutic value.

The pharmacokinetic properties of 6ethyl-pyranochromenone derivatives, including their solubility, stability, and metabolic fate, are critical factors that influence their clinical applicability. Preliminary studies have indicated that these compounds exhibit reasonable oral bioavailability and metabolic stability in preclinical models. Further investigation into their pharmacokinetic profiles will provide valuable insights into their potential for clinical translation.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of novel therapeutic agents like 6ethyl-pyranochromenone derivatives. Such collaborations can facilitate rapid translation of laboratory findings into clinical applications by combining expertise in synthetic chemistry, pharmacology, and drug delivery systems. The integration of interdisciplinary approaches will be crucial in overcoming challenges associated with drug discovery and development.

The future prospects for 6ethyl-pyranochromenone derivatives appear promising, with ongoing research aimed at elucidating their mechanisms of action and identifying new therapeutic applications. As our understanding of disease biology continues to evolve, so too will our ability to design molecules that precisely target pathological processes. The structural diversity inherent in 6ethyl-pyranochromenone derivatives provides a rich foundation for developing next-generation therapeutics that address unmet medical needs.